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Compound of Interest

Compound Name: 4,4'-Thiobis(6-tert-butyl-m-cresol)

Cat. No.: B1682629 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 4,4'-Thiobis(6-tert-butyl-m-
cresol)

Foreword by the Senior Application Scientist
In the landscape of industrial chemistry and polymer science, 4,4'-Thiobis(6-tert-butyl-m-
cresol), often referred to by trade names like Santonox R, is a pivotal antioxidant.[1][2][3] It is

instrumental in preventing the degradation of polymers, rubbers, and plastics, thereby

extending their lifecycle and maintaining their integrity.[2][3] However, its utility is

counterbalanced by a distinct hazard profile that necessitates a comprehensive understanding

for safe handling and application.

This guide is designed for the discerning researcher and drug development professional. It

moves beyond the standard, sectioned format of a Safety Data Sheet (SDS) to provide a

synthesized, logical narrative. Our focus is on the causality behind safety protocols—the "why"

that transforms procedural steps into a robust, self-validating safety culture in the laboratory.

We will delve into its chemical nature, toxicological profile, and the critical procedures for

exposure control and emergency management, grounding every recommendation in

authoritative data.

Section 1: Compound Profile and Hazard
Identification
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4,4'-Thiobis(6-tert-butyl-m-cresol) is a phenolic antioxidant characterized as a light-gray to

tan powder with a slightly aromatic odor.[4][5] Its primary function is as a radical inhibitor,

preventing thermal decomposition in various materials.[2][3] While highly effective, its physical

and chemical properties dictate its hazard profile and handling requirements.

1.1: Chemical and Physical Properties
A thorough understanding of the compound's physical properties is the foundation of safe

handling. For instance, its low water solubility and vapor pressure indicate that while inhalation

of vapors at room temperature is a low risk, inhalation of aerosolized dust is a primary concern.

Its combustible nature requires stringent control of ignition sources.

Property Value Source

CAS Number 96-69-5 [1][6][7]

Molecular Formula C₂₂H₃₀O₂S [5][6]

Molecular Weight 358.54 g/mol [6]

Appearance
Fine white to light-gray/tan

powder
[4][5][6]

Odor Slightly aromatic [2][5][6]

Melting Point 160-165 °C (320-329 °F) [2]

Boiling Point ~460.94 °C (rough estimate) [2]

Flash Point 215 °C (419 °F) [2][8]

Density 1.10 - 1.12 g/cm³ at 20 °C [2][6]

Vapor Pressure < 0.001 Pa at 20 °C [6]

Water Solubility Insoluble (<0.1 mg/mL) [2][9]

Log Pow (Octanol/Water

Partition Coefficient)
5.24 [6]

1.2: GHS Hazard Classification
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The Globally Harmonized System (GHS) provides a clear, immediate summary of the primary

risks. This compound presents multiple health hazards that guide subsequent safety protocols.

Acute Toxicity (Oral), Category 5: May be harmful if swallowed.[10]

Skin Irritation, Category 2: Causes skin irritation.[10]

Eye Irritation, Category 2A: Causes serious eye irritation.[10]

Skin Sensitization, Category 1: May cause an allergic skin reaction.[10]

Specific Target Organ Toxicity (Repeated Exposure), Category 2: May cause damage to

organs (specifically the liver and intestinal tract) through prolonged or repeated exposure.

[10]

The most significant of these, from a routine handling perspective, are its properties as a skin

irritant and sensitizer. Once an allergic sensitization occurs, even minimal future exposure can

trigger a significant skin rash.[4]

Section 2: Human Health Hazard Assessment
The toxicological profile of 4,4'-Thiobis(6-tert-butyl-m-cresol) is dominated by its effects on

the skin and, with repeated exposure, internal organs.

2.1: Routes of Exposure and Their Effects
Dermal (Skin) Contact: This is the most common route of occupational exposure. The

compound is a known skin irritant and can cause allergic contact dermatitis.[2][10] The

causality lies in its phenolic structure, which can interact with proteins in the skin. Repeated

contact increases the risk of sensitization.[4][10]

Inhalation: As a powder, inhalation of dust can irritate the respiratory tract.[2] Due to its low

vapor pressure, inhalation of fumes is unlikely unless the material is heated to high

temperatures.[6]

Eye Contact: Direct contact with the powder will cause serious irritation.[4][10]
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Ingestion: The compound has low acute systemic toxicity, with an oral LD50 in rats of 2,345

mg/kg.[10] However, it may be harmful if swallowed and can lead to systemic effects.[10]

2.2: Systemic and Chronic Effects
The primary concern with long-term or repeated exposure is damage to the liver and kidneys.

[4] The liver is the primary site of metabolism for xenobiotics, and prolonged exposure to this

compound can overwhelm its metabolic capacity, leading to organ damage.[10] Individuals with

pre-existing liver conditions or those who consume significant amounts of alcohol may be at an

increased risk, as alcohol consumption can exacerbate liver damage.[4]

Toxicological Data Summary

Test Species Value

LD50 (Oral) Rat 2,345 mg/kg

LD50 (Oral) Rabbit 3,200 mg/kg

| LD50 (Intraperitoneal) | Mouse | 50 mg/kg |

Source: TCI Chemicals[10]

There is currently no evidence to suggest that 4,4'-Thiobis(6-tert-butyl-m-cresol) is
carcinogenic or causes reproductive toxicity.[4]

Section 3: Exposure Control and Personal
Protection
A multi-layered approach, prioritizing engineering controls and supplemented by rigorous

personal protective equipment (PPE) protocols, is essential for minimizing exposure.

3.1: Engineering Controls: The First Line of Defense
The most effective way to reduce exposure is to control it at the source.[4]

Ventilation: All handling of the powder should occur in a well-ventilated area. A local exhaust

ventilation system, such as a chemical fume hood or a powder containment hood, is required
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to capture dust at the point of generation.[4] This is critical because it removes the hazard

before it can reach the operator's breathing zone.

Enclosure: For larger-scale operations, using enclosed systems for weighing and transfer

minimizes the potential for dust release.[4]

Safety Stations: Emergency eyewash fountains and safety showers must be immediately

accessible in any area where the chemical is handled.[4]

3.2: Personal Protective Equipment (PPE): A Deliberate
Selection
PPE is the final barrier between the user and the chemical. Its selection is not arbitrary but is

dictated by the specific hazards of the compound.

Hand Protection: Wear protective gloves, such as nitrile gloves.[6] Always inspect gloves for

tears or punctures before use. Contaminated gloves should be removed carefully to avoid

skin contact and disposed of properly.[11]

Eye and Face Protection: Safety glasses with side shields are mandatory.[10] Where there is

a significant risk of dust generation, chemical safety goggles and a face shield should be

worn.[6]

Skin and Body Protection: A lab coat or protective work clothing is required.[4][6]

Contaminated clothing should not be allowed out of the workplace and must be laundered by

trained personnel aware of the hazards.[4][10] For large-scale handling or spill cleanup,

impervious clothing may be necessary.[11]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

occupational limits, a NIOSH-approved respirator should be worn.[4]

Diagram: PPE Selection Workflow
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Caption: A decision workflow for selecting appropriate PPE.

Section 4: Safe Handling, Storage, and Spill
Management
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4.1: Standard Operating Procedure for Safe Handling
Preparation: Cordon off the work area and post hazard warnings.[4] Ensure all necessary

PPE is available and inspected. Confirm that the local exhaust ventilation is operational.

Weighing & Transfer: Conduct all powder transfers within a fume hood or containment booth

to minimize dust. Use tools (spatulas, scoops) that minimize dust generation.

Post-Handling: Tightly close all containers after use.[4]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water immediately

after handling and before eating, drinking, or smoking.[4] Do not consume food or drink in

the handling area.[4]

4.2: Chemical Storage
Container: Store in tightly closed, properly labeled containers.[4]

Location: Keep in a cool, well-ventilated area away from incompatible materials.[4]

Conditions to Avoid: Protect from light, as the material may be light-sensitive.[2][6][9]

4.3: Spill Management Protocol
A swift and correct response to a spill is critical to prevent exposure and environmental

contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

Ventilate: Increase ventilation to the area.

Control Ignition: Remove all sources of ignition.[9]

Containment: Dampen the spilled solid material with 60-70% ethanol to prevent dust from

becoming airborne.[9]

Collection: Carefully collect the dampened material using absorbent paper or a scoop and

place it into a sealed, labeled container for hazardous waste disposal.[4][9]
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Decontamination: Wash the spill area with a 60-70% ethanol solution followed by a thorough

wash with soap and water.[9]

Disposal: Dispose of the sealed container and any contaminated cleaning materials as

hazardous waste in accordance with local, state, and federal regulations.[4]

Diagram: Spill Response Decision Tree
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Caption: A workflow for responding to a chemical spill.
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Section 5: Emergency Procedures
5.1: First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury from

exposure.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids.[4][9] Remove contact lenses if

present and easy to do.[10] Seek immediate medical attention.[9]

Skin Contact: Quickly remove all contaminated clothing.[4][10] Immediately wash the

affected skin with large amounts of soap and water.[4] If skin irritation or a rash develops,

seek medical attention.[10]

Inhalation: Move the person to fresh air.[10] If breathing has stopped, provide artificial

respiration. If breathing is difficult, administer oxygen. Seek medical attention if you feel

unwell.[10][11]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison control center

or physician immediately.[10]

5.2: Firefighting Measures
While the material does not readily ignite, it is combustible.[2][4]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[4][9][11]

Hazardous Combustion Products: During a fire, poisonous gases are produced, including

toxic oxides of sulfur (SOx).[2][4]

Protective Equipment: Firefighters must wear full protective equipment and a self-contained

breathing apparatus (SCBA).[12]

Section 6: Stability, Reactivity, and Environmental
Considerations
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Reactivity: The compound is sensitive to base hydrolysis and may spontaneously oxidize in

solution.[6][9]

Chemical Stability: It is stable under recommended storage conditions but may be sensitive

to light.[2][6][9]

Incompatible Materials: Avoid strong bases and oxidizing agents.

Environmental Fate: The high Log Pow value (5.24) suggests a potential for

bioaccumulation.[6] Therefore, release into the environment, drains, or waterways must be

strictly avoided.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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